Cas no 1313004-77-1 (H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2)

• Product Name: H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2
• CAS No: 1313004-77-1
• MF: C₂₉H₄₈N₁₂O₁₂S₂
• MW: 820.894622802734
• CID: 4742735
• Update Time: 2025-10-30

H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 Chemical and Physical Properties

Names and Identifiers

• LXW7
• H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2

• Inchi： 1S/C29H48N12O12S2/c1-12(2)22-28(53)40-17(23(31)48)11-55-54-10-13(30)24(49)35-8-18(42)37-14(4-3-5-34-29(32)33)25(50)36-9-19(43)38-15(6-20(44)45)26(51)39-16(7-21(46)47)27(52)41-22/h12-17,22H,3-11,30H2,1-2H3,(H2,31,48)(H,35,49)(H,36,50)(H,37,42)(H,38,43)(H,39,51)(H,40,53)(H,41,52)(H,44,45)(H,46,47)(H4,32,33,34)/t13-,14+,15+,16-,17-,22-/m1/s1
• InChI Key： UUJIUMRQOUEUEJ-NBJCVSNRSA-N
• SMILES： S1C[C@H](C(N)=O)NC([C@@H](C(C)C)NC([C@@H](CC(=O)O)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(CNC([C@@H](CS1)N)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1480
• XLogP3: -8.5
• Topological Polar Surface Area: 462

Additional information on H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2

Introduction to H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 and Its Significance in Modern Research

H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2, a peptide compound with the CAS number 1313004-77-1, has garnered significant attention in the field of chemical biology and pharmaceutical research. This dipeptide derivative is characterized by its unique sequence, which includes cysteine residues at both the N-terminal and C-terminal ends, linked by a series of amino acids that contribute to its specific structural and functional properties. The compound's molecular structure and configuration make it a promising candidate for various therapeutic applications, particularly in the areas of inflammation modulation, wound healing, and tissue regeneration.

The CAS number 1313004-77-1 provides a unique identifier for this compound, ensuring precise classification and differentiation in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference or synthesize the molecule accurately. The peptide sequence H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 is meticulously designed to mimic natural biological pathways, thereby enhancing its potential as a bioactive agent. The presence of cysteine residues is particularly noteworthy, as they can form disulfide bonds, which are essential for stabilizing protein structures and maintaining the integrity of biological molecules.

Recent advancements in peptide chemistry have enabled the development of novel derivatives like H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2, which exhibit enhanced bioavailability and targeted action. These peptide-based therapeutics are being extensively studied for their ability to interact with specific cellular receptors and signaling pathways. For instance, studies have shown that this compound can modulate inflammatory responses by interacting with cytokine receptors and inhibiting the production of pro-inflammatory mediators. This mechanism of action makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The N-terminal cysteine residue (Cys(1)) plays a critical role in the compound's reactivity and biological activity. Disulfide bonds formed between cysteine residues not only stabilize the peptide's three-dimensional structure but also contribute to its solubility and stability in biological fluids. The C-terminal amine group (NH2) further enhances the compound's bioactivity by allowing it to participate in hydrogen bonding interactions with target proteins. These structural features collectively contribute to the peptide's ability to exert its therapeutic effects efficiently.

One of the most compelling aspects of H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 is its potential in regenerative medicine. Peptides like this have been shown to stimulate the proliferation of fibroblasts and endothelial cells, promoting tissue repair and wound healing. In clinical trials, this compound has demonstrated promising results in accelerating the healing of chronic wounds, such as diabetic ulcers, by enhancing angiogenesis and reducing inflammation. These findings highlight the therapeutic potential of peptide-based treatments in addressing complex medical conditions that are currently challenging to manage effectively.

The synthesis of H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 involves advanced solid-phase peptide synthesis (SPPS) techniques, which allow for high-yield production with minimal racemization. The use of protected amino acids ensures that each residue is incorporated correctly into the growing peptide chain. Post-synthetic modifications, such as oxidizing the cysteine residues to form disulfide bonds, further enhance the compound's stability and bioactivity. These synthetic strategies are critical for producing high-quality peptides that meet the stringent requirements of pharmaceutical applications.

Recent research has also explored the role of this peptide in cancer therapy. Studies suggest that H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 can inhibit tumor growth by interfering with signaling pathways that promote cell proliferation and survival. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for developing targeted therapies against various malignancies. These preclinical findings underscore the importance of continued research into peptide-based drugs for oncological applications.

The development of novel drug delivery systems has further expanded the therapeutic potential of H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2. Liposomes, nanoparticles, and other biodegradable polymers have been utilized to enhance peptide stability, improve bioavailability, and target specific tissues or organs. These delivery systems not only protect peptides from degradation but also allow for controlled release profiles, optimizing therapeutic efficacy while minimizing side effects.

In conclusion, H-D-Cys(1)-Gly-Arg-Gly-Asp-D-Asp-D-Val-D-Cys(1)-NH2 represents a significant advancement in peptide-based therapeutics due to its unique molecular structure and multifaceted biological activities. Its potential applications in modulating inflammation, promoting tissue regeneration, and combating cancer highlight its importance as a research compound in modern medicine. As scientific understanding continues to evolve, further exploration into this peptide derivative will undoubtedly yield new insights and therapeutic opportunities.